Cas no 93605-02-8 (2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI))
93605-02-8 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI)
CAS No:93605-02-8
MF:C16H27N3O11P2
MW:499.346606492996
CID:804544
PubChem ID:163614
Update Time:2025-04-19
2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI)
- bromo-difluoro-sulfanylidene-λ<sup>5</sup>-phosphane
- P(1)-(1-cyclohexylmethyl)-P(2)-(1-beta-arabinofuranosylcytosin-5'-yl)pyrophosphate
- 2(1H)-Pyrimidinone, 4-amino-1-(5-O-(5-cyclohexyl-1,3-dihydroxy-2,4-dioxa-1,3-diphosphapent-1-yl)-beta-D-arabinofuranosyl)-, P,P'-dioxide
- Ara-cdp 1-cyclohexylmethyl ester
- 93605-02-8
- Acdpcme
- DTXSID40918291
- 1-{5-O-[{[(Cyclohexylmethoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]pentofuranosyl}-4-imino-1,4-dihydropyrimidin-2-ol
- [[(2R,3S,4S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] cyclohexylmethyl hydrogen phosphate
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- Inchi: 1S/C16H27N3O11P2/c17-12-6-7-19(16(22)18-12)15-14(21)13(20)11(29-15)9-28-32(25,26)30-31(23,24)27-8-10-4-2-1-3-5-10/h6-7,10-11,13-15,20-21H,1-5,8-9H2,(H,23,24)(H,25,26)(H2,17,18,22)/t11-,13-,14+,15-/m1/s1
- InChI Key: AIXDZPFQYGJQRM-REBRKWNGSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)OCC1CCCCC1
Computed Properties
- Exact Mass: 499.112
- Monoisotopic Mass: 499.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 847
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.6
- Topological Polar Surface Area: 211Ų
Experimental Properties
- Density: 1.88
- Boiling Point: 735.1°Cat760mmHg
- Flash Point: 398.4°C
- Refractive Index: 1.705
- PSA: 41.90000
- LogP: 3.19540
2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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